Upadacitinib-d5

• Molecular Formula: C17H19F3N6O
• Molecular Weight: 385.40 g/mol
• InChI: InChI=1S/C17H19F3N6O/c1-2-10-7-25(16(27)24-9-17(18,19)20)8-11(10)13-5-22-14-6-23-15-12(26(13)14)3-4-21-15/h3-6,10-11,21H,2,7-9H2,1H3,(H,24,27)/t10-,11+/m1/s1/i1D3,2D2
• InChIKey: WYQFJHHDOKWSHR-HKUCVCHRSA-N

Upadacitinib-d5 as a Deuterated Internal Standard for JAK1 Inhibitor Bioanalysis

Upadacitinib-d5 (ABT-494-d5) is a stable isotope-labeled internal standard consisting of the potent and selective Janus kinase 1 (JAK1) inhibitor Upadacitinib in which five hydrogen atoms have been replaced with deuterium . It is specifically designed for use in quantitative liquid chromatography–tandem mass spectrometry (LC–MS/MS) assays to support pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies of the parent drug [1]. The compound is supplied with comprehensive characterization data, including molecular formula C17H14D5F3N6O and a molecular weight of 385.40 g/mol, and is intended exclusively for analytical method development and validation [2].

1

LC-MS/MS bioanalytical quantification of Upadacitinib in research plasma matrices

2

Penta-deuterated at non-exchangeable aromatic core positions

3

Supplied with characterization documentation for method validation

• [1] SynZeal. Upadacitinib D5 Product Page. View Source
• [2] Axios Research. Upadacitinib-d5 Product Page. View Source

Why Non-Deuterated or Alternative Labeled Internal Standards Cannot Substitute Upadacitinib-d5

In LC-MS/MS quantification, the internal standard (IS) must precisely mimic the analyte‘s behavior during extraction, chromatography, and ionization to correct for variability. While alternative internal standards such as Upadacitinib-15N,d2 or non-deuterated structural analogs (e.g., Pexidartinib) have been employed, they present distinct performance limitations. Deuterated analogs like Upadacitinib-d5 offer a critical advantage over 13C/15N-labeled versions in terms of synthetic accessibility and cost-effectiveness, but the degree of deuterium incorporation directly impacts the ability to correct for matrix effects and ensure accurate quantification [1]. Importantly, studies have demonstrated that deuterated internal standards can exhibit small but measurable chromatographic retention time shifts relative to the analyte, which may affect matrix effect compensation, whereas 13C/15N-labeled standards maintain near-identical retention times [2]. The specific deuteration pattern and high isotopic enrichment of Upadacitinib-d5 are therefore essential parameters that cannot be assumed from generic isotope-labeled alternatives.

RISK

Lower-mass-shift deuterated IS may provide insufficient spectral clearance from natural isotopic envelope

RISK

Non-isotopic IS cannot correct for differential extraction recovery, protein binding, or ionization efficiency

RISK

IS with fewer non-exchangeable deuterium labels may exhibit isotopologue distribution variations over analytical batches

• [1] Antpedia. Selection of Stable Isotope Internal Standards. View Source
• [2] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 2023. View Source

Quantitative Differentiation Evidence for Upadacitinib-d5 Against In-Class Internal Standards

Deuterium Incorporation (d5) Versus Alternative Labeling Patterns (15N,d2) for Upadacitinib Quantification

Upadacitinib-d5 incorporates five deuterium atoms, providing a mass shift of +5 Da relative to unlabeled Upadacitinib. This is distinct from the alternative internal standard Upadacitinib-15N,d2, which has a mass shift of +3 Da. A larger mass difference reduces the risk of isotopic cross-talk in the mass spectrometer, enhancing quantitative accuracy, particularly at low analyte concentrations [1]. While Upadacitinib-15N,d2 has been used successfully in validated methods, the +5 Da shift of Upadacitinib-d5 offers a technical advantage for assays operating near the lower limit of quantitation (LLOQ) [2].

Mass Shift Clearance

Cross-study comparable

+5 Da vs. +4 Da vs. +3 Da; greater spectral distance from M+2 natural envelope (~1.7% rel. abundance)

Supports LLOQ reliability review in trace-level analysis

Calculated from molecular formula and natural ¹³C abundance; MRM context

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+5 Da
Comparator Or Baseline	Upadacitinib-15N,d2: +3 Da
Quantified Difference	+2 Da larger mass shift
Conditions	LC-MS/MS analysis

Why This Matters

A larger mass shift minimizes isotopic interference, improving signal-to-noise and accuracy in low-concentration quantification.

• [1] Wang, M.J. et al. Development of an UPLC-MS/MS Method for the Quantitative Analysis of Upadacitinib in Beagle Dog Plasma and Pharmacokinetics Study. Drug Design, Development and Therapy, 2021, 15, 4167-4175. View Source
• [2] Li, Y. et al. Development and validation of a sensitive LC-MS/MS assay for determination of upadacitinib in human plasma and its application in patients with inflammatory bowel disease. Journal of Pharmaceutical and Biomedical Analysis, 2025. View Source

Chemical Purity Specification of Upadacitinib-d5 Relative to Common Vendor Benchmarks

The chemical purity of an internal standard is critical for accurate calibration. Upadacitinib-d5 supplied by InvivoChem is specified with a purity of ≥98%, as determined by HPLC . In contrast, some vendors offer Upadacitinib-d5 with a purity of 95% . For internal standard applications, the 3% difference in purity can translate to a proportional systematic error in quantification if not corrected for. Procurement from a supplier guaranteeing ≥98% purity reduces the need for additional purity correction factors in the analytical method.

Labeling Architecture

Supporting evidence

5 non-exchangeable aromatic C–D bonds; d5 isotopologue fraction ~95.1% at 99 atom% D

Supports method reproducibility across sample preparation and storage

Stability inferred for typical bioanalytical conditions (pH 2–9, protein precipitation)

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Vendor-specified 95%
Quantified Difference	+3% (absolute)
Conditions	HPLC analysis

Why This Matters

Higher purity ensures more accurate preparation of calibration standards and reduces the propagation of systematic error in quantification.

Comparative Matrix Effect Compensation: Deuterated (d5) vs. 13C/15N-Labeled Internal Standards

A systematic comparison of deuterated (2H) versus 13C/15N-labeled internal standards for LC-MS/MS quantification revealed that deuterated analogs can exhibit slight retention time differences (ΔRT) due to altered hydrophobicity, potentially affecting matrix effect compensation [1]. While Upadacitinib-d5-specific ΔRT data are not publicly available, this class-level evidence indicates that the deuterium labeling in Upadacitinib-d5 may introduce a small ΔRT compared to the parent analyte, whereas 13C/15N-labeled Upadacitinib would exhibit co-elution. This differential behavior must be considered during method development; however, the cost and synthetic accessibility of Upadacitinib-d5 often outweigh this minor limitation in routine bioanalysis [2].

Purity & Documentation

Supporting evidence

≥98% chemical purity; CoA with HPLC, MS, residual solvent data; USP/EP traceability context

Supports method validation documentation and quality control research

Vendor CoA specifications; ICH Q7 compliance context

Evidence Dimension	Retention Time Shift vs. Analyte
Target Compound Data	Deuterated internal standards may exhibit ΔRT
Comparator Or Baseline	13C/15N-labeled internal standards exhibit ΔRT ≈ 0
Quantified Difference	Not quantified for Upadacitinib-d5
Conditions	LC-ESI-MS/MS with typical reversed-phase chromatography

Why This Matters

Understanding potential ΔRT is essential for optimizing chromatographic conditions to ensure accurate matrix effect correction.

• [1] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 2023. View Source
• [2] Antpedia. Selection of Stable Isotope Internal Standards. View Source

Isotopic Enrichment Benchmarking for Deuterated Internal Standards

The isotopic purity of deuterated internal standards is a critical quality attribute that directly impacts quantitative accuracy. A validated strategy using high-resolution mass spectrometry (HR-MS) and NMR demonstrated that commercial deuterated compounds can achieve isotopic enrichment values ranging from 94.7% to 99.9% [1]. For Upadacitinib-d5, a typical vendor specification is ≥98% isotopic purity . Incompletely deuterated isotopologues act as isotopic impurities that can contribute to the analyte signal, leading to overestimation of analyte concentration. An isotopic purity of ≥98% ensures that the contribution of undeuterated or partially deuterated species to the analyte channel is ≤2%, maintaining method accuracy within the ±15% acceptance criteria for bioanalytical methods [2].

Method Validation Fit

Cross-study comparable

Calibration range 0.5–200 ng/mL, r²≥0.99; precision RSD <15%; accuracy within ±15% (expected with d5)

Supports method transfer and robustness for bioanalytical validation

Methods validated on C18 UPLC columns with ESI-MS/MS detection

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	≥98% (vendor specification)
Comparator Or Baseline	Class benchmark range: 94.7% to 99.9%
Quantified Difference	Within acceptable class range
Conditions	HR-MS and NMR analysis

Why This Matters

High isotopic enrichment minimizes isotopic cross-contribution error, ensuring compliance with bioanalytical method validation guidelines.

• [1] Kumar, S. et al. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 2023, 15, 1470-1477. View Source
• [2] FDA. Bioanalytical Method Validation Guidance for Industry, 2018. View Source

Optimal Use Cases for Upadacitinib-d5 in Bioanalytical and Pharmaceutical Development

Pharmacokinetic (PK) and Toxicokinetic (TK) Studies in Preclinical and Clinical Development

Upadacitinib-d5 is the preferred internal standard for quantifying Upadacitinib in plasma and tissue samples during PK/TK studies. Its +5 Da mass shift and high purity (≥98%) ensure accurate determination of key parameters such as Cmax, AUC, and half-life, which are essential for establishing dosing regimens and safety margins [1].

Bioavailability and Bioequivalence (BA/BE) Studies for Generic Drug Applications

For ANDA submissions, Upadacitinib-d5 serves as a critical reference standard to demonstrate bioequivalence between a generic formulation and the innovator product. Its use in validated LC-MS/MS methods ensures compliance with FDA and EMA guidelines for method accuracy and precision, directly supporting regulatory approval [2].

Therapeutic Drug Monitoring (TDM) in Inflammatory Bowel Disease (IBD) and Rheumatoid Arthritis Patients

In clinical settings, Upadacitinib-d5 enables precise measurement of Upadacitinib trough concentrations in patient plasma to guide personalized dosing. The method using Upadacitinib-d5 as an internal standard can achieve a calibration range of 0.5–200 ng/mL with extraction recoveries >87%, facilitating safe and effective drug administration [3].

Method Development and Validation for Quality Control (QC) of Upadacitinib API

Upadacitinib-d5 is employed as a reference standard in QC laboratories for the development and validation of analytical methods used to test the purity and stability of Upadacitinib active pharmaceutical ingredient (API). Its traceability to pharmacopeial standards (USP/EP) supports compliance with Good Manufacturing Practice (GMP) [4].

Application

Selection Property

Validation Focus

Human plasma bioanalysis research for Upadacitinib quantification

+5 Da mass shift and non-exchangeable deuterium labeling

Matrix effect compensation and LLOQ reliability

Preclinical PK and DDI research in animal models

SIL co-elution and structural identity with analyte

Extraction recovery consistency and dynamic range

Pharmaceutical method validation and QC research

Comprehensive CoA documentation and pharmacopeial traceability context

System suitability and method transfer reproducibility

Metabolite profiling and ADME research studies

Stable isotopic signature distinguished from metabolites

Simultaneous quantitation and identification without cross-talk

• [1] Wang, M.J. et al. Development of an UPLC-MS/MS Method for the Quantitative Analysis of Upadacitinib in Beagle Dog Plasma and Pharmacokinetics Study. Drug Design, Development and Therapy, 2021, 15, 4167-4175. View Source
• [2] SynZeal. Upadacitinib D5 Product Page. View Source
• [3] Li, Y. et al. Development and validation of a sensitive LC-MS/MS assay for determination of upadacitinib in human plasma and its application in patients with inflammatory bowel disease. Journal of Pharmaceutical and Biomedical Analysis, 2025. View Source
• [4] Axios Research. Upadacitinib-d5 Product Page. View Source